2,4-Dichloro-3,5-dinitrobenzamide
Cat. No. B076471
M. Wt: 280.02 g/mol
InChI Key: UBMOQSTZFCSCEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[c:3]([C:4](=[O:5])[NH2:6])[cH:7][c:8]([N+:15](=[O:16])[O-:17])[c:9]([Cl:14])[c:10]1[N+:11](=[O:12])[O-:13].[P:18]([Cl:19])([Cl:20])([Cl:21])=[O:22]>>[Cl:1][c:2]1[c:3]([C:4]#[N:6])[cH:7][c:8]([N+:15](=[O:16])[O-:17])[c:9]([Cl:14])[c:10]1[N+:11](=[O:12])[O-:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NC(=O)c1cc([N+](=O)[O-])c(Cl)c([N+](=O)[O-])c1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cc([N+](=O)[O-])c(Cl)c([N+](=O)[O-])c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
